N-cyclohexyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-cyclohexylacetamide
• InChI: InChI=1S/C17H21N3O3S2/c21-16(18-13-7-3-1-4-8-13)11-14-12-24-17(19-14)20-25(22,23)15-9-5-2-6-10-15/h2,5-6,9-10,12-13H,1,3-4,7-8,11H2,(H,18,21)(H,19,20)
• InChI Key: BYHWAOCEKCRWBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as 1H-NMR, 13C-NMR, and IR spectroscopy. Unfortunately, the specific molecular structure analysis for “N-cyclohexyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide” is not provided in the available sources.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways within cells. This compound has been shown to inhibit the activity of protein kinase C (PKC), which plays a key role in the regulation of cell growth and survival. Additionally, this compound has been shown to inhibit the activity of the mTOR signaling pathway, which is involved in the regulation of cell metabolism and growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, the enhancement of cognitive function, and the improvement of memory. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide for use in laboratory experiments is its ability to selectively inhibit certain enzymes and signaling pathways within cells, making it a useful tool for studying these pathways in more detail. Additionally, this compound has been shown to have low toxicity in vitro, making it a relatively safe compound to work with. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-cyclohexyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide. One area of interest is the development of new drugs based on the structure of this compound, which could have similar biochemical and physiological effects but with improved solubility and other properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound in vivo could provide important insights into its potential use as a therapeutic agent.

Scientific Research Applications

N-cyclohexyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide has been studied for its potential applications in a variety of scientific fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer treatments. In neuroscience, this compound has been shown to enhance cognitive function and improve memory, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's. In drug discovery, this compound has been used as a lead compound for the development of new drugs with similar biochemical and physiological effects.